Cas no 588676-90-8 (3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid)
588676-90-8 structure
Product Name:3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid
CAS No:588676-90-8
MF:C9H4ClFO2S
MW:230.643263816833
MDL:MFCD03422297
CID:949166
PubChem ID:3798578
Update Time:2025-04-19
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-fluorobenzo[b]thiophene-2-carboxylic acid
- 3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic acid
- 3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid(SALTDATA: FREE)
- Benzo[b]thiophene-2-carboxylic acid, 3-chloro-4-fluoro- (9CI)
- benzo[b]thiophene-2-carboxylic acid, 3-chloro-4-fluoro-
- MFCD03422297
- STK415416
- DB-028771
- 3-chloro-4-fluorobenzo[b]thiophene-2-carboxylicacid
- 588676-90-8
- Z363995698
- DTXSID00396571
- AKOS000124856
- EN300-378476
- BBL015363
- VS-04929
- G19143
- SCHEMBL4730532
- 3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid
-
- MDL： MFCD03422297
- Inchi： 1S/C9H4ClFO2S/c10-7-6-4(11)2-1-3-5(6)14-8(7)9(12)13/h1-3H,(H,12,13)
- InChI Key： RMXOFPIRXDWBGE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)SC2C=CC=C(C=21)F
Computed Properties
- Exact Mass: 229.96052
- Monoisotopic Mass: 229.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.627
- Boiling Point: 398.2°C at 760 mmHg
- Flash Point: 194.6°C
- Refractive Index: 1.692
- PSA: 37.3
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB214067-1 g |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic acid; 90% |
588676-90-8 | 1g |
€367.20 | 2023-05-06 | ||
| abcr | AB214067-5 g |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic acid; 90% |
588676-90-8 | 5g |
€1,001.00 | 2022-06-11 | ||
| Matrix Scientific | 028292-500mg |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic acid |
588676-90-8 | 500mg |
$200.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1258667-1g |
Benzo[b]thiophene-2-carboxylic acid, 3-chloro-4-fluoro- (9CI) |
588676-90-8 | 90% | 1g |
$320 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1258667-5g |
Benzo[b]thiophene-2-carboxylic acid, 3-chloro-4-fluoro- (9CI) |
588676-90-8 | 90% | 5g |
$1230 | 2024-06-06 | |
| TRC | C378823-10mg |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid |
588676-90-8 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C378823-50mg |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid |
588676-90-8 | 50mg |
$ 115.00 | 2022-04-28 | ||
| TRC | C378823-100mg |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid |
588676-90-8 | 100mg |
$ 185.00 | 2022-04-28 | ||
| Enamine | EN300-378476-0.05g |
3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid |
588676-90-8 | 95.0% | 0.05g |
$47.0 | 2025-03-21 | |
| Enamine | EN300-378476-0.1g |
3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid |
588676-90-8 | 95.0% | 0.1g |
$71.0 | 2025-03-21 |
3-Chloro-4-fluoro-1-benzothiophene-2-carboxylic Acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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